Cas no 608537-64-0 (3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine)

• Product Name: 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine
• CAS No: 608537-64-0
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• MDL: MFCD16087167
• CID: 5233621
• PubChem ID: 58736442
• Update Time: 2026-03-08

3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine

• MDL： MFCD16087167
• Inchi： 1S/C11H19NO/c1-8-5-6-10(13-8)9(12)7-11(2,3)4/h5-6,9H,7,12H2,1-4H3
• InChI Key： WRAINZWOZVIANV-UHFFFAOYSA-N
• SMILES： CC1OC(C(N)CC(C)(C)C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine

Introduction to 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine (CAS No: 608537-64-0)

3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by its Chemical Abstracts Service (CAS) number 608537-64-0, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s structure, featuring a 3,3-dimethyl butanamine backbone conjugated with a 5-methylfuran-2-yl substituent, suggests a rich chemical reactivity that can be leveraged for synthetic and pharmacological purposes.

The 5-methylfuran-2-yl moiety introduces a heterocyclic aromatic ring into the molecule, which is known to enhance binding affinity and metabolic stability in drug candidates. This feature is particularly relevant in the design of bioactive molecules targeting neurological and cardiovascular systems. Recent studies have highlighted the importance of such structural motifs in modulating enzyme activity and receptor interactions, making 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine a promising candidate for further investigation.

In the realm of drug discovery, the synthesis of this compound involves sophisticated organic transformations that highlight the intersection of medicinal chemistry and synthetic methodology. The 3,3-dimethyl group contributes to steric hindrance, which can be strategically employed to improve selectivity in biological assays. This balance between bulkiness and electronic properties is often critical in achieving high efficacy with minimal side effects. The presence of the amine functionality further allows for modifications such as acylation or alkylation, expanding the synthetic toolkit for derivatization.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine. Molecular docking studies have shown that this molecule can interact with various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammation. The 5-methylfuran-2-yl ring has been identified as a key pharmacophore in several FDA-approved drugs, underscoring its therapeutic relevance. This structural scaffold may thus serve as a foundation for developing next-generation therapeutics with improved pharmacokinetic profiles.

The pharmacological potential of 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine has not been exhaustively explored but preliminary data suggest its utility in modulating pathways associated with neuroprotection and cardiovascular health. The compound’s ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for treating neurodegenerative diseases. Additionally, its structural similarity to known bioactive molecules suggests it may exhibit synergistic effects when combined with other therapeutic agents.

Synthetic routes to 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine have been optimized for scalability and cost-effectiveness, ensuring that larger quantities of the compound can be produced for preclinical studies. Advanced catalytic methods have been employed to streamline reactions while maintaining high yields. These innovations are crucial for advancing drug development pipelines, where efficient synthesis is a prerequisite for translating laboratory findings into clinical applications.

The compound’s stability under various storage conditions has also been evaluated to ensure its suitability for industrial-scale production. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have confirmed the structural integrity of synthesized samples. These analytical methods are essential for quality control and assurance during pharmaceutical manufacturing processes.

The future direction of research on 3,3-Dimethyl-1-(5-methylfuran-2-yll)butan-l-am ine (CAS No: 60853764 0) includes exploring its interactions with biological targets at a molecular level. High-resolution crystallography and biophysical techniques will provide insights into how this molecule binds to proteins and enzymes. Such detailed mechanistic understanding is vital for designing derivatives with enhanced potency or selectivity.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating basic research findings into tangible therapeutic benefits. The development of 3,3-Dimethytl-l(5-methylfura n -2-yi)butan-l-am ine exemplifies how interdisciplinary approaches can accelerate drug discovery initiatives. By integrating expertise from organic chemistry, pharmacology, and computational biology researchers can rapidly identify promising candidates for further development.

The regulatory landscape surrounding novel pharmaceutical compounds like 60853764 0 requires rigorous testing to ensure safety and efficacy before human trials can commence. Preclinical studies involving cell culture assays and animal models will provide critical data on toxicity profiles as well as pharmacological activity under controlled conditions